2-Acetylnaphtho[2,3-b]thiophene-4,9-dione

• Molecular Formula: C14H8O3S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 2-acetylbenzo[f][1]benzothiole-4,9-dione
• InChI: InChI=1S/C14H8O3S/c1-7(15)11-6-10-12(16)8-4-2-3-5-9(8)13(17)14(10)18-11/h2-6H,1H3
• InChI Key: AZJPKGXMDKTLMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(S1)C(=O)C3=CC=CC=C3C2=O

Description

2-Acetylnaphtho[2,3-b]thiophene-4,9-dione is a useful research compound. Its molecular formula is C14H8O3S and its molecular weight is 256.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4 (1.5 g) in 1,2-dichloroethane (120 mL) were added acetyl chloride (4.3 mL, 55 mmol) and AlCl3 (7.3 g, 55 mmol). The resulting mixture was stirred at 5±2° C. for 4 h and then poured into ice water and acidified with conc. HCl. The organic layer was washed with water, dried over anhydrous MgSO4 and evaporated. CrO3 (0.5 g, 50 mmol) and HOAc (12 mL) were added to the residue. The mixture was stirred at room temperature for 8 h, and then i-PrOH (30 mL) was added, and the resulting solution extracted with CHCl3. The organic layer was washed with saturated NaHCO3, dried over anhydrous MgSO4 and evaporated. Column chromatography (silica gel, CHCl3) gave compounds 5, 6, and 7 in 20, 11, and 9% yields, respectively.